2-(2-Bromo-4-methylphenyl)piperidine

• Molecular Formula: C12H16BrN
• Molecular Weight: 254.17 g/mol
• IUPAC Name: 2-(2-bromo-4-methylphenyl)piperidine
• InChI: InChI=1S/C12H16BrN/c1-9-5-6-10(11(13)8-9)12-4-2-3-7-14-12/h5-6,8,12,14H,2-4,7H2,1H3
• InChI Key: NHIKEPUBJDZMBQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C2CCCCN2)Br

Description

2-(2-Bromo-4-methylphenyl)piperidine is a brominated aromatic piperidine derivative characterized by a piperidine ring substituted at the 2-position with a 2-bromo-4-methylphenyl group. Its molecular formula is C₁₂H₁₆BrN, with a molecular weight of 254.17 g/mol. The compound’s structure combines the rigidity of the phenyl ring with the conformational flexibility of the piperidine moiety, making it a versatile intermediate in medicinal chemistry and drug discovery. Bromine and methyl substituents on the phenyl ring influence electronic properties and steric interactions, which can modulate biological activity and synthetic accessibility .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(2-Bromo-4-methylphenyl)piperidine typically involves the bromination of 4-methylphenol to produce 2-bromo-4-methylphenol, followed by its reaction with piperidine. The bromination process can be carried out using bromine in the presence of a suitable solvent and catalyst . The subsequent reaction with piperidine involves nucleophilic substitution, where the hydroxyl group of 2-bromo-4-methylphenol is replaced by the piperidine moiety .

Industrial Production Methods

Industrial production of 2-(2-Bromo-4-methylphenyl)piperidine may involve continuous flow processes to ensure high yield and purity. The use of automated systems and optimized reaction conditions can enhance the efficiency of the synthesis, making it suitable for large-scale production .

Chemical Reactions Analysis

Types of Reactions

2-(2-Bromo-4-methylphenyl)piperidine can undergo various chemical reactions, including:

Substitution Reactions: The bromine atom can be replaced by other nucleophiles, such as amines or thiols, under suitable conditions.

Oxidation Reactions: The methyl group can be oxidized to form corresponding aldehydes or carboxylic acids.

Reduction Reactions: The compound can be reduced to remove the bromine atom or to modify the piperidine ring.

Common Reagents and Conditions

Substitution: Reagents such as sodium amide or thiolates in polar solvents like dimethylformamide (DMF) are commonly used.

Oxidation: Oxidizing agents like potassium permanganate or chromium trioxide in acidic or basic media are employed.

Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) or hydrogen gas in the presence of a palladium catalyst are used.

Major Products

Substitution: Products include various substituted piperidines depending on the nucleophile used.

Oxidation: Products include 2-(2-bromo-4-formylphenyl)piperidine and 2-(2-bromo-4-carboxyphenyl)piperidine.

Reduction: Products include de-brominated piperidines and modified piperidine derivatives.

Scientific Research Applications

2-(2-Bromo-4-methylphenyl)piperidine has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of complex organic molecules and as a building block for various chemical reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: It is explored for its potential use in drug discovery and development, particularly in the design of new therapeutic agents.

Industry: The compound is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-(2-Bromo-4-methylphenyl)piperidine involves its interaction with specific molecular targets, such as enzymes or receptors. The bromine atom and the piperidine ring play crucial roles in binding to these targets, leading to the modulation of biological pathways. The exact pathways and targets depend on the specific application and the biological system being studied .

Comparison with Similar Compounds

Structural Analogs

Key structural analogs and their distinguishing features are summarized below:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Potential Applications
2-(2-Bromo-4-methylphenyl)piperidine	C₁₂H₁₆BrN	254.17	2-Bromo, 4-methylphenyl	CNS-targeting agents
4-[(2-Bromo-4-fluorophenoxy)methyl]piperidine hydrochloride	C₁₂H₁₄BrFNO·HCl	329.61	2-Bromo, 4-fluorophenoxy, HCl salt	Antibacterial/antiviral research
1-(5-Bromo-2-formylphenyl)piperidine	C₁₂H₁₄BrNO	280.15	5-Bromo, 2-formylphenyl	Aldehyde-mediated conjugation
4-((2-Bromo-4-(tert-pentyl)phenoxy)methyl)piperidine hydrochloride	C₁₈H₂₇BrNO·HCl	390.78	2-Bromo, tert-pentylphenoxy	Lipophilic drug candidates
2-(4-Bromophenyl)pyridine	C₁₁H₈BrN	234.09	Pyridine core, 4-bromophenyl	Catalysis, ligand design

Key Observations:

• Electronic Effects: The bromine atom in all analogs enhances electrophilic reactivity, facilitating cross-coupling reactions (e.g., Suzuki-Miyaura). Fluorine in the 4-[(2-Bromo-4-fluorophenoxy)methyl]piperidine derivative increases polarity and metabolic stability .
• Functional Groups : The formyl group in 1-(5-Bromo-2-formylphenyl)piperidine allows for Schiff base formation, useful in prodrug design .

Physicochemical Properties

• Solubility : The hydrochloride salts (e.g., ) enhance water solubility compared to free bases.
• Stability : Bromine’s electronegativity increases stability toward oxidation but may introduce light sensitivity.